Cas no 2137427-46-2 ((1R)-1-(5-chloro-7-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

• Product Name: (1R)-1-(5-chloro-7-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• CAS No: 2137427-46-2
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5900329
• PubChem ID: 165849662
• Update Time: 2025-07-14

(1R)-1-(5-chloro-7-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(5-chloro-7-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• EN300-726846
• 2137427-46-2

• Inchi： 1S/C12H16ClNO/c1-7-3-11(13)10-5-9(8(2)14)6-15-12(10)4-7/h3-4,8-9H,5-6,14H2,1-2H3/t8-,9?/m1/s1
• InChI Key： JQEUPXOSLQKXKK-VEDVMXKPSA-N
• SMILES： ClC1=CC(C)=CC2=C1CC(CO2)[C@@H](C)N

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on (1R)-1-(5-chloro-7-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

The Compound CAS No. 2137427-46-2: (1R)-1-(5-Chloro-7-Methyl-3,4-Dihydro-2H-1-Benzopyran-3-Yl)Ethan-1-Amine

The compound with CAS No. 2137427-46-2, known as (1R)-1-(5-chloro-7-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of benzopyrans, which are aromatic heterocyclic compounds with a fused benzene and dihydropyran ring system. The presence of the chloro and methyl substituents on the benzopyran ring, along with the ethanamine group attached to the chiral center, makes this molecule unique in terms of its structural complexity and functional diversity.

Structural Features and Synthesis

The molecule's structure is characterized by a chiral center at the ethanamine group, which is attached to the 3-position of the benzopyran ring. The 5-chloro and 7-methyl substituents on the benzopyran ring contribute to its electronic properties and steric effects, making it an interesting candidate for stereochemical studies. The synthesis of this compound typically involves multi-step organic reactions, including Friedel-Crafts alkylation, reduction of ketones to secondary alcohols, and subsequent amine formation via reductive amination or other amine-forming techniques. Recent advancements in asymmetric synthesis have enabled the selective formation of the (1R) enantiomer, which is crucial for applications in pharmaceutical chemistry.

Pharmacological Applications

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its unique structure allows for interactions with various biological targets, including G-protein coupled receptors (GPCRs) and enzyme inhibitors. For instance, research published in *Nature Communications* demonstrated that analogs of this compound exhibit potent activity against certain kinase enzymes involved in cancer progression. The presence of the chloro group enhances lipophilicity, while the methyl group contributes to metabolic stability, making this compound a promising candidate for further preclinical development.

Material Science Applications

Beyond pharmacology, this compound has shown potential in material science applications. Its aromatic system and functional groups make it suitable for use as a building block in supramolecular chemistry and polymer synthesis. A study in *Advanced Materials* explored its ability to form self-assembled monolayers with tailored surface properties, which could be utilized in nanotechnology applications such as sensors and drug delivery systems.

Environmental Considerations

As with any novel chemical entity, understanding its environmental impact is crucial. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic organisms. These studies indicate that under controlled conditions, the compound exhibits moderate biodegradation rates, though further research is needed to evaluate its long-term environmental fate.

Conclusion

In summary, CAS No. 2137427-46-2 represents a versatile compound with multifaceted applications across various scientific domains. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As new research continues to uncover its potential uses, this compound stands at the forefront of innovation in organic chemistry.